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Compound of Interest

Compound Name: 2-Hexylcyclopentanone

Cat. No.: B084021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Hexylcyclopentanone, a compound of interest in fragrance, specialty chemical, and

pharmaceutical research.[1] This document outlines its boiling point and density, supported by

detailed experimental protocols for their determination.

Quantitative Data Summary
The physical properties of 2-Hexylcyclopentanone are summarized in the table below for

easy reference and comparison.

Physical Property Value Conditions

Boiling Point 108-110 °C at 10 mmHg[2]

257-258 °C at 760 mmHg (estimated)[3]

240 °C at 760 mmHg[3]

Density 0.89 g/cm³ -

Specific Gravity 0.90700 to 0.91400 at 25.00 °C[3]

Note: Specific gravity is the ratio of the density of a substance to the density of a reference

substance; for liquids, the reference is typically water.
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Experimental Protocols
The following sections detail the methodologies for the experimental determination of the

boiling point and density of a liquid substance like 2-Hexylcyclopentanone.

This method is suitable for small sample volumes and provides an accurate determination of

the boiling point.[4]

Apparatus:

Test tube (150mm diameter)

Thermometer

Small magnetic stirring bar

Hot plate with magnetic stirrer

Clamps and stand

Pasteur pipette

Procedure:

Using a Pasteur pipette, introduce approximately 0.5 mL of 2-Hexylcyclopentanone into the

test tube and add a small magnetic stirring bar.[4]

Clamp the test tube securely in a metal heating block on the hot plate stirrer.[4]

Position the thermometer so that the bulb is about 1 cm above the surface of the liquid.[4]

Turn on the stirrer to ensure gentle mixing.[4]

Begin heating the sample and observe for boiling (bubbling) and the condensation of vapor

on the walls of the test tube (refluxing).[4]

The thermometer bulb should be at the level of the vapor condensation ring for an accurate

measurement.[4]
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The stable temperature reading on the thermometer during gentle reflux corresponds to the

boiling point of the liquid.[4]

This protocol outlines the direct measurement of mass and volume to calculate the density of a

liquid.

Apparatus:

Electronic balance

Graduated cylinder (e.g., 100-mL) or a more precise volumetric instrument like a pycnometer

(density bottle)

Thermometer

Procedure:

Measure and record the mass of a clean, dry graduated cylinder or pycnometer using an

electronic balance.[5]

Add a known volume of 2-Hexylcyclopentanone to the graduated cylinder or fill the

pycnometer to its calibrated volume. Record the volume accurately, reading from the bottom

of the meniscus at eye level to avoid parallax error.[5][6]

Weigh the graduated cylinder or pycnometer containing the liquid and record the combined

mass.[5]

Subtract the mass of the empty container from the combined mass to determine the mass of

the liquid.[5]

Calculate the density using the formula: Density = Mass / Volume.[6]

For improved accuracy, repeat the measurement multiple times and calculate the average

density.[5][6] It is also important to record the temperature of the liquid, as density is

temperature-dependent.[7]

Workflow Visualization
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The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a liquid sample.

Caption: Workflow for determining the boiling point and density of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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